Cas no 85716-85-4 (Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)

• Product Name: Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
• CAS No: 85716-85-4
• MF: C₁₀H₁₁NO₂S₂
• MW: 241.329839944839
• CID: 880784
• PubChem ID: 3419522
• Update Time: 2025-04-19

Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
• ONDWCCQQWAIQRH-UHFFFAOYSA-N
• AKOS000122535
• SCHEMBL1620073
• DTXSID70392323
• EN300-01271
• 85716-85-4
• Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate

• MDL： MFCD04969625
• Inchi： 1S/C10H11NO2S2/c1-4-13-10(12)8-6(2)7(3)15-9(8)11-5-14/h4H2,1-3H3
• InChI Key： ONDWCCQQWAIQRH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)N=C=S

Computed Properties

• Exact Mass: 241.02312094g/mol
• Monoisotopic Mass: 241.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives